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Compound of Interest

Compound Name: WAY-608094

Cat. No.: B10816682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WAY-608094 is a chemical compound with the systematic IUPAC name (2,3-Di-2-furanyl-6-

quinoxalinyl)phenylmethanone. This technical guide provides a concise summary of its core

chemical and structural properties.

Chemical Structure and Identifiers
The molecular structure of WAY-608094 is characterized by a central quinoxaline ring

substituted with two furan rings and a benzoyl group.

Property Value

Molecular Formula C₂₃H₁₄N₂O₃

Molecular Weight 366.37 g/mol

CAS Number 312590-55-9

PubChem CID 1037240

SMILES
C1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2)N=C(

C(=N3)C4=CC=CO4)C5=CC=CO5

InChI

InChI=1S/C23H14N2O3/c26-23(15-6-2-1-3-7-

15)16-10-11-17-18(14-16)25-22(20-9-5-13-28-

20)21(24-17)19-8-4-12-27-19/h1-14H

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b10816682?utm_src=pdf-interest
https://www.benchchem.com/product/b10816682?utm_src=pdf-body
https://www.benchchem.com/product/b10816682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10816682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Table summarizing the key chemical identifiers and properties of WAY-608094.

Note on Further Information
At the time of this writing, detailed public information regarding the pharmacological properties,

experimental protocols, and specific signaling pathways associated with WAY-608094 is

limited. Further investigation into proprietary databases or specialized chemical literature may

be required to obtain quantitative data such as binding affinities (Kᵢ), half-maximal inhibitory

concentrations (IC₅₀), and to elucidate its mechanism of action and effects on biological

signaling cascades.

Without specific experimental data, the generation of detailed experimental workflows or

signaling pathway diagrams would be speculative and is therefore not included in this guide.

Researchers interested in the potential biological activity of WAY-608094 are encouraged to

consult specialized pharmacological studies or conduct their own in vitro and in vivo

investigations.

To cite this document: BenchChem. [WAY-608094: A Technical Overview of its Chemical
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10816682#way-608094-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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